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Compound of Interest

Compound Name: 1,2,3,5-Tetramethylbenzene-d14

Cat. No.: B12316115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isodurene-d14, a deuterated
analog of Isodurene (1,2,3,5-tetramethylbenzene). This document details its chemical structure,
a proposed synthesis methodology, and its known physicochemical properties, presented in a
format tailored for researchers, scientists, and professionals in drug development. Isodurene-
d14 serves as a valuable internal standard in quantitative analyses using techniques such as
NMR spectroscopy and mass spectrometry.[1]

Chemical Structure

Isodurene-d14 is a fully deuterated isotopologue of Isodurene, where all 14 hydrogen atoms
have been replaced by deuterium atoms. Its systematic IUPAC name is 1,2,3,5-tetrakis(methyl-
d3)benzene-d2. The fundamental structure consists of a benzene ring substituted with four
methyl groups at positions 1, 2, 3, and 5.
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Chemical Structure of Isodurene-d14
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Caption: Chemical structure of Isodurene-d14.

Physicochemical Properties

Quantitative data for Isodurene-d14 is not extensively available in the literature. The following
tables summarize the known properties of Isodurene-d14 and its non-deuterated counterpart,
Isodurene. Data for a related isomer, 1,2,4,5-Tetramethylbenzene-d14, is also provided for
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comparison, as it can offer an approximation of the physical properties of deuterated
tetramethylbenzenes.

Table 1: Properties of Isodurene-d14

Property Value Source
Chemical Formula Ci0D14 [2]
Molecular Weight 148.31 g/mol [3]
CAS Number 1219795-11-5 [2]

1,2,3,5-Tetrakis--INVALID-
Synonyms LINK--benzene; Benzene-1,3- [2]
d2, 2,4,5,6-tetra(methyl-d3)-

Table 2: Properties of Isodurene (Non-deuterated)

Property Value Source
Chemical Formula CioH14 [41151[6]
Molecular Weight 134.22 g/mol [4]16]
CAS Number 527-53-7 [4][5][6]
Appearance Pale yellow to white liquid [4]

Odor Camphor-like [4]
Melting Point -23.7 °C [6]
Boiling Point 198 °C [6]
Density 0.891 g/cm3 at 20 °C [4]
Flash Point 63.3 °C [6]

Table 3: Properties of 1,2,4,5-Tetramethylbenzene-d14 (Isomer for Comparison)
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Property Value Source
Appearance Solid [7]
Melting Point 76-80 °C [7]
Density 0.924 g/mL [7]

Disclaimer: The data in Table 3 is for an isomer of Isodurene-d14 and is provided for estimation

purposes only.

Synthesis of Isodurene-d14

A specific, detailed experimental protocol for the synthesis of Isodurene-d14 is not readily
available in published literature. However, based on general methods for the deuteration of
aromatic hydrocarbons, a plausible synthesis route involves a direct hydrogen-deuterium (H-D)
exchange reaction. This method typically utilizes heavy water (D20) as the deuterium source
and a platinum catalyst under elevated temperature and pressure.
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Proposed Synthesis Workflow for Isodurene-d14

Reaction Vessel:
- High-pressure autoclave

Reaction Conditions:
- Elevated temperature (e.g., 200-250 °C)
- High pressure

Reagents:
- Deuterium Oxide (D20)
- Platinum(IV) oxide (PtO2) catalyst

Gtan: (1,235 ylbenzen D

Hydrogen-Deuterium Exchange Reaction

\ J

Workup:
1. Cooling and pressure release
2. Phase separation (organic/aqueous)
3. Extraction of organic layer
4. Drying of organic layer

\ J

Purification:
- Distillation or chromatography

\ J

Product: Isodurene-d14

Analysis:
- NMR Spectroscopy
-GC-Ms
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Caption: Proposed synthesis workflow for Isodurene-d14.
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Experimental Protocol: Proposed Synthesis of
Isodurene-d14

The following is a representative experimental protocol for the synthesis of Isodurene-d14
based on the general principles of platinum-catalyzed H-D exchange of aromatic compounds.

Materials:

Isodurene (1,2,3,5-tetramethylbenzene)

Deuterium oxide (D20, 99.9 atom % D)

Platinum(lV) oxide (PtOz2)

High-pressure autoclave reactor equipped with a magnetic stirrer and temperature controller

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Anhydrous magnesium sulfate or sodium sulfate for drying
Procedure:

o Reactor Setup: In a high-pressure autoclave, combine Isodurene, a molar excess of
deuterium oxide, and a catalytic amount of platinum(IV) oxide (typically 1-5 mol% relative to
the Isodurene).

o Reaction: Seal the autoclave and purge with an inert gas (e.g., argon or nitrogen). Heat the
mixture to a temperature in the range of 200-250 °C with vigorous stirring. The reaction is
maintained at this temperature for a period of 24 to 72 hours to ensure complete H-D
exchange. The pressure inside the reactor will increase due to the vapor pressure of the
reactants at the elevated temperature.

o Workup: After the reaction is complete, cool the autoclave to room temperature and carefully
release the pressure.

o Extraction: Transfer the reaction mixture to a separatory funnel. Separate the organic layer
from the aqueous (D20) layer. Extract the aqueous layer with an organic solvent (e.g., diethyl

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12316115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ether) to recover any dissolved product.

e Drying: Combine the organic layers and dry over an anhydrous drying agent such as
magnesium sulfate or sodium sulfate.

« Purification: Filter off the drying agent and remove the solvent under reduced pressure. The
crude Isodurene-d14 can be purified by distillation or column chromatography to obtain the
final product of high purity.

e Analysis: The isotopic purity and chemical identity of the synthesized Isodurene-d14 should
be confirmed by NMR spectroscopy (*H NMR to confirm the absence of protons and 2H NMR
to confirm the presence of deuterium) and Gas Chromatography-Mass Spectrometry (GC-
MS) to determine the molecular weight and fragmentation pattern.

Safety and Handling
Isodurene (Non-deuterated):
e Hazards: Isodurene is a flammable liquid and is irritating to the skin and eyes.[4]

o Precautions: Avoid contact with skin and eyes. Keep away from heat, sparks, and open
flames. Use in a well-ventilated area.

Isodurene-d14 and Deuterated Compounds in General:

o General Precautions: While specific safety data for Isodurene-d14 is not available, it should
be handled with the same precautions as its non-deuterated counterpart.

» Handling: Deuterated compounds are often hygroscopic and can exchange deuterium with
atmospheric moisture. Therefore, it is recommended to handle Isodurene-d14 under a dry,
inert atmosphere (e.g., in a glovebox or under a stream of argon or nitrogen).

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from sources of ignition and moisture. For long-term storage, refrigeration may be necessary
to minimize degradation.

This guide provides a foundational understanding of Isodurene-d14 for its application in
research and development. The provided synthesis protocol is a general guideline and may
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require optimization for specific laboratory conditions and desired purity levels. Always consult
relevant safety data sheets and perform a thorough risk assessment before handling any
chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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